Cas no 1389310-34-2 (3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride)

• Product Name: 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride
• CAS No: 1389310-34-2
• MF: C₁₂H₁₈ClN₃O₂S
• MW: 303.808220386505
• MDL: MFCD22377792
• CID: 4596277
• Update Time: 2025-10-29

3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3[(3S)Piperidin-3-yl]3,4-dihydro-1H-2lambda(6),1,3benzothiadiazine-2,2-dione HCl
• (S)-3-(piperidin-3-yl)-3,4-dihydro-1H-benzo[c][1,2,6]thiadiazine 2,2-dioxide hydrochloride
• 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride

• MDL： MFCD22377792
• Inchi： 1S/C12H17N3O2S.ClH/c16-18(17)14-12-6-2-1-4-10(12)9-15(18)11-5-3-7-13-8-11;/h1-2,4,6,11,13-14H,3,5,7-9H2;1H/t11-;/m0./s1
• InChI Key： CKOSRPXQJVKHLM-MERQFXBCSA-N
• SMILES： N1C2=CC=CC=C2CN([C@H]2CCCNC2)S1(=O)=O.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride

Introduction to 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride (CAS No. 1389310-34-2)

3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride, identified by its CAS number 1389310-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzothiadiazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a piperidine moiety with a (3S)-configuration adds a layer of stereochemical complexity, which is increasingly recognized as crucial for the efficacy and selectivity of bioactive molecules.

The benzothiadiazine scaffold is a privileged structure in medicinal chemistry, featuring a fused ring system that interacts favorably with biological targets. Specifically, 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride incorporates a hydrochloride salt form, which enhances its solubility and bioavailability—key factors in drug formulation and delivery. The compound’s unique structural features make it a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of chirality in drug design. The (3S)-configuration of the piperidine ring in this compound suggests potential interactions with chiral biological receptors, which could lead to improved pharmacological profiles. Studies have demonstrated that subtle changes in stereochemistry can significantly alter binding affinity and metabolic stability, making this compound an attractive subject for further investigation.

In the context of modern drug discovery, 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride aligns with the growing emphasis on structure-based drug design. High-throughput screening (HTS) and virtual screening techniques have been employed to identify novel scaffolds with potential therapeutic value. The benzothiadiazine core has been implicated in various biological processes, including enzyme inhibition and receptor modulation. This compound’s mechanism of action remains an area of active research, but preliminary studies suggest it may interfere with key signaling pathways involved in inflammation and neurodegeneration.

The hydrochloride salt form of this compound is particularly noteworthy for its pharmacokinetic properties. Salt formation is a common strategy to improve water solubility, which is critical for oral and parenteral administration. The stability and bioavailability of 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride under various conditions have been thoroughly evaluated using spectroscopic methods such as NMR and mass spectrometry. These analyses confirm its structural integrity and suggest suitability for further preclinical testing.

Current research in heterocyclic chemistry emphasizes the synthesis of novel derivatives with enhanced biological activity. The benzothiadiazine scaffold has been modified in numerous ways to optimize potency and selectivity. For instance, functionalization at the 2-position or incorporation of additional substituents can alter the compound’s pharmacological profile. The (3S)-Piperidin-3-yl group in this molecule is particularly interesting because it introduces steric hindrance that may influence binding interactions at the target site.

One notable application of benzothiadiazine derivatives is in the treatment of neurological disorders. These compounds have shown promise as modulators of neurotransmitter systems implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. The stereochemistry of 3-[(3S)-Piperidin-3-yl]-3,4-dihydro-1H-2,1,3-benzothiadiazine 2,2-dioxide hydrochloride may play a critical role in its ability to interact with specific receptor subtypes or enzymes relevant to these pathologies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like benzothiadiazines. Techniques such as transition-metal-catalyzed coupling reactions have been employed to construct the core scaffold efficiently. Additionally, chiral resolution techniques are necessary to isolate the desired stereoisomer.

Evaluation of CAS No. 1389310-34-2 derivatives often involves both in vitro and in vivo studies to assess their pharmacological effects. In vitro assays may include enzyme inhibition studies or receptor binding assays to determine affinity constants (Ki or Kd values). In vivo models provide insights into pharmacokinetics (absorption, distribution, metabolism, excretion) and therapeutic efficacy. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties when tested in animal models.

The growing interest in stereochemistry has led to innovative approaches in drug development. Chiral auxiliaries or catalysts can be used during synthesis to achieve enantioselective production. The (S) configuration at the piperidine ring is maintained throughout synthetic transformations using protective groups or asymmetric reagents where necessary. This ensures that the final product retains its intended stereochemical integrity.

Regulatory considerations are also important when developing new pharmaceuticals based on structures like benzothiadiazines. Documentation must demonstrate safety profiles through toxicological studies before human trials can commence. Good Manufacturing Practices (GMP) are followed during production to ensure consistency across batches for clinical use.

Future directions for research on CAS No. 1389310-34-2 include exploring its potential as an intermediate for more complex derivatives or investigating its interactions with protein targets at an atomic level using X-ray crystallography or cryo-electron microscopy (cryoEM). Such structural insights could guide rational design modifications aimed at improving therapeutic efficacy while minimizing side effects.